Cas no 78950-34-2 (Phenol,3-(trifluoromethyl)-, 1-acetate)
Phenol,3-(trifluoromethyl)-, 1-acetate is a fluorinated phenolic ester with a trifluoromethyl group at the meta position. This compound exhibits enhanced stability and reactivity due to the electron-withdrawing nature of the trifluoromethyl group, making it useful in organic synthesis and pharmaceutical intermediates. The acetate moiety provides improved solubility in organic solvents, facilitating its application in derivatization reactions. Its structural features contribute to selective reactivity in electrophilic aromatic substitution and cross-coupling reactions. The compound is particularly valuable in the development of agrochemicals and specialty chemicals, where the trifluoromethyl group often imparts desirable biological activity and metabolic stability. Proper handling is required due to potential irritant properties.
78950-34-2 structure
Product Name:Phenol,3-(trifluoromethyl)-, 1-acetate
CAS No:78950-34-2
MF:C9H7F3O2
MW:204.145893335342
MDL:MFCD01861206
CID:553726
PubChem ID:2778206
Update Time:2025-06-07
Phenol,3-(trifluoromethyl)-, 1-acetate Chemical and Physical Properties
Names and Identifiers
-
- Phenol,3-(trifluoromethyl)-, 1-acetate
- [3-(trifluoromethyl)phenyl] acetate
- 3-(TRIFLUOROMETHYL)PHENYL ACETATE
- 3-Acetoxy-1-trifluormethylbenzol
- 3-acetoxy-trifluoromethyl-benzene
- acetic acid,m-CF3 phenyl ester
- m-F3CC6H4OAc
- PC2222
- FT-0676380
- SCHEMBL869141
- AKOS015837980
- DTXSID80380812
- CBAIJJMMUDSHOD-UHFFFAOYSA-N
- MFCD01861206
- 78950-34-2
- InChI=1/C9H7F3O2/c1-6(13)14-8-4-2-3-7(5-8)9(10,11)12/h2-5H,1H
- 3-(TRIFLUOROMETHYL)PHENYLACETATE
-
- MDL： MFCD01861206
- Inchi： 1S/C9H7F3O2/c1-6(13)14-8-4-2-3-7(5-8)9(10,11)12/h2-5H,1H3
- InChI Key： CBAIJJMMUDSHOD-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=C(C=1)OC(C)=O)(F)F
Computed Properties
- Exact Mass: 204.04000
- Monoisotopic Mass: 204.03981395g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 2.63070
Phenol,3-(trifluoromethyl)-, 1-acetate Security Information
- Hazard Statement： Irritant
-
Hazardous Material Identification：
- HazardClass：IRRITANT
Phenol,3-(trifluoromethyl)-, 1-acetate Customs Data
- HS CODE：2915390090
- Customs Data：
China Customs Code:
2915390090Overview:
2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%
Phenol,3-(trifluoromethyl)-, 1-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019119960-500g |
3-(Trifluoromethyl)phenyl acetate |
78950-34-2 | 95% | 500g |
$859.86 | 2023-09-01 | |
| Oakwood | -009373 |
3-(Trifluoromethyl)phenylacetate |
78950-34-2 | 009373 |
$0.00 | 2024-07-19 | ||
| Oakwood | 009373 |
3-(Trifluoromethyl)phenylacetate |
78950-34-2 | 009373 |
$0.00 | 2023-04-12 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1945473-1g |
3-(Trifluoromethyl)phenyl acetate |
78950-34-2 | 98% | 1g |
￥1447.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1945473-5g |
3-(Trifluoromethyl)phenyl acetate |
78950-34-2 | 98% | 5g |
￥2690.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1945473-25g |
3-(Trifluoromethyl)phenyl acetate |
78950-34-2 | 98% | 25g |
￥8738.00 | 2024-07-28 | |
| Crysdot LLC | CD12030844-500g |
3-(Trifluoromethyl)phenyl acetate |
78950-34-2 | 95+% | 500g |
$835 | 2024-07-24 | |
| 1PlusChem | 1P005OR4-1g |
3-(Trifluoromethyl)phenyl acetate |
78950-34-2 | 98% | 1g |
$61.00 | 2025-02-21 | |
| 1PlusChem | 1P005OR4-5g |
3-(Trifluoromethyl)phenyl acetate |
78950-34-2 | 98% | 5g |
$150.00 | 2025-02-21 | |
| 1PlusChem | 1P005OR4-25g |
3-(Trifluoromethyl)phenyl acetate |
78950-34-2 | 98% | 25g |
$566.00 | 2025-02-21 |
Phenol,3-(trifluoromethyl)-, 1-acetate Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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